Cas no 53943-83-2 (2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, Mixture of diastereomers)

2-2-(Methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid is a thiazolidine derivative supplied as a mixture of diastereomers. This compound features a unique structural framework combining a thiazolidine ring with a methylsulfanyl ethyl substituent, offering versatility in synthetic and pharmaceutical applications. The presence of both carboxylic acid and sulfur-containing functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds. The diastereomeric mixture provides flexibility for further chiral resolution or direct use in stereochemical studies. Its stability and well-defined chemical properties ensure consistent performance in research and industrial processes, supporting applications in medicinal chemistry and material science.
2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, Mixture of diastereomers structure
53943-83-2 structure
Product Name:2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, Mixture of diastereomers
CAS No:53943-83-2
MF:C7H13NO2S2
MW:207.313619375229
MDL:MFCD12157076
CID:4654776
PubChem ID:21427056
Update Time:2025-10-28

2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
    • 2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, Mixture of diastereomers
    • 53943-83-2
    • SCHEMBL11718039
    • EN300-321860
    • 2-(2-methylsulfanylethyl)-1,3-thiazolidine-4-carboxylic acid
    • 2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylicacid
    • Z565906362
    • AKOS010028980
    • MDL: MFCD12157076
    • Inchi: 1S/C7H13NO2S2/c1-11-3-2-6-8-5(4-12-6)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)
    • InChI Key: HNYDDPYIPQVLDL-UHFFFAOYSA-N
    • SMILES: S1CC(C(=O)O)NC1CCSC

Computed Properties

  • Exact Mass: 207.03877100g/mol
  • Monoisotopic Mass: 207.03877100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 99.9Ų

2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, Mixture of diastereomers Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-321860-0.05g
2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
53943-83-2 95.0%
0.05g
$182.0 2025-03-19
Enamine
EN300-321860-0.1g
2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
53943-83-2 95.0%
0.1g
$272.0 2025-03-19
Enamine
EN300-321860-0.25g
2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
53943-83-2 95.0%
0.25g
$389.0 2025-03-19
Enamine
EN300-321860-0.5g
2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
53943-83-2 95.0%
0.5g
$613.0 2025-03-19
Enamine
EN300-321860-1.0g
2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
53943-83-2 95.0%
1.0g
$785.0 2025-03-19
Enamine
EN300-321860-2.5g
2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
53943-83-2 95.0%
2.5g
$1539.0 2025-03-19
Enamine
EN300-321860-5.0g
2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
53943-83-2 95.0%
5.0g
$2277.0 2025-03-19
Enamine
EN300-321860-10.0g
2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
53943-83-2 95.0%
10.0g
$3376.0 2025-03-19
Chemenu
CM463774-250mg
2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
53943-83-2 95%+
250mg
$379 2023-03-04
Chemenu
CM463774-500mg
2-[2-(methylsulfanyl)ethyl]-1,3-thiazolidine-4-carboxylic acid
53943-83-2 95%+
500mg
$680 2023-03-04

Additional information on 2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, Mixture of diastereomers

Introduction to 2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, Mixture of diastereomers (CAS No. 53943-83-2)

2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, Mixture of diastereomers, identified by its CAS number 53943-83-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This mixture of diastereomers belongs to the thiazolidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and structural versatility. The presence of a methylsulfanyl group in the molecular structure introduces unique reactivity and potential pharmacological properties, making this compound a valuable intermediate in the development of novel therapeutic agents.

The thiazolidine ring system is a prominent motif in many biologically active molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs), anticonvulsants, and antimicrobial agents. The specific arrangement of functional groups within the thiazolidine framework can significantly influence the compound's interactions with biological targets. In the case of 2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, the carboxylic acid moiety at the 4-position provides a site for further functionalization, while the methylsulfanyl group at the 2-position contributes to steric and electronic effects that can modulate biological activity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex thiazolidine derivatives, including mixtures of diastereomers. The synthesis of this compound involves multi-step reactions that carefully control stereochemistry to produce a mixture of diastereomers with predictable properties. Such mixtures are often studied to understand stereoselective interactions with biological targets, which can be crucial for optimizing drug efficacy and minimizing side effects.

The pharmacological potential of 2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to inflammatory pathways, suggesting that it may exhibit anti-inflammatory properties similar to those of established NSAIDs. Additionally, its structural features have prompted investigations into its potential as an antimicrobial agent, particularly against resistant bacterial strains. The presence of the methylsulfanyl group may enhance binding affinity to specific biological targets by introducing hydrophobic interactions and dipole moments that improve molecular recognition.

In vitro studies have demonstrated that this compound can modulate the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, it may reduce the production of pro-inflammatory mediators like prostaglandins and leukotrienes. Furthermore, its ability to interact with bacterial cell walls has been explored as a potential mechanism for combating infections caused by Gram-positive and Gram-negative bacteria. These findings highlight the compound's broad therapeutic spectrum and its potential as a lead compound for drug development.

The synthesis and characterization of mixtures of diastereomers are critical in understanding their pharmacological behavior. Diastereomers often exhibit distinct biological activities due to differences in their spatial arrangements around chiral centers. In the case of 2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, the relative stereochemistry of the methylsulfanyl group and other substituents can significantly influence its interactions with biological targets. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been employed to elucidate the structures of individual diastereomers and study their conformational dynamics.

The development of novel synthetic methodologies has allowed for greater control over diastereomer ratios in mixtures like this one. Transition-metal-catalyzed reactions and asymmetric synthesis strategies have been particularly effective in producing enantiomerically pure or enriched diastereomer mixtures. These advances enable researchers to fine-tune the pharmacological properties of thiazolidine derivatives by manipulating their stereochemical configuration.

The application of computational chemistry has further enhanced our understanding of how structural features influence biological activity. Molecular modeling studies have been used to predict binding modes and affinity profiles for various thiazolidine derivatives, including 2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid. These simulations provide insights into how changes in substituent placement or electronic distribution affect interactions with biological targets such as enzymes and receptors.

In conclusion, 2-2-(methylsulfanyl)ethyl-1,3-thiazolidine-4-carboxylic acid, CAS No. 53943-83-2, represents a promising scaffold for developing novel therapeutic agents with anti-inflammatory and antimicrobial properties. Its unique structural features, including the presence of a methylsulfanyl group and a carboxylic acid moiety, contribute to its diverse biological activities. Ongoing research continues to explore its potential applications in medicine through synthetic chemistry innovations and computational modeling approaches.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.